3-(2,2,2-Trifluoroethoxy)toluene

• Molecular Formula: C9H9F3O
• Molecular Weight: 190.16 g/mol
• IUPAC Name: 1-methyl-3-(2,2,2-trifluoroethoxy)benzene
• InChI: InChI=1S/C9H9F3O/c1-7-3-2-4-8(5-7)13-6-9(10,11)12/h2-5H,6H2,1H3
• InChI Key: WUTRYFGHJSQWQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(F)(F)F

Description

3-(2,2,2-Trifluoroethoxy)toluene is a useful research compound. Its molecular formula is C9H9F3O and its molecular weight is 190.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-hydroxytoluene (5.0 g, 46.2 mmol) in N,N-dimethylformamide (50 ml) were added 2,2,2-trifluoro-1-iodoethane (10.7 g, 50.9 mmol) and potassium carbonate (12.8 g, 92.5 mmol) and the mixture was stirred overnight at 80° C. The reaction solution was diluted with water (200 ml) and extracted with diethyl ether (300 ml×2). The extract was washed successively with water and saturated brine, dried-over anhydrous magnesium sulfate and evaporated under reduced pressure. The residue was purified by silica gel column chromatography (hexane:ethyl acetate=10:1) to give 3-(2,2,2-trifluoroethoxy)toluene (7.60 g, 86%) as a colorless oil.